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Compound of Interest

Compound Name: Metol

Cat. No.: B052040 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of Metol (p-Methylaminophenol sulfate) and

the prevention and management of skin sensitization.

Frequently Asked Questions (FAQs)
Q1: What is Metol and why is it a concern in the laboratory?

A1: Metol, chemically known as p-Methylaminophenol sulfate, is a substituted phenol

commonly used as a developing agent in photography and as a chemical intermediate.[1]

While effective in its applications, Metol is a known skin sensitizer.[2][3] Repeated or prolonged

contact can lead to allergic contact dermatitis (ACD), an immune-mediated skin reaction.[3]

Q2: What is skin sensitization and how does it occur with Metol?

A2: Skin sensitization is an allergic reaction that develops after repeated exposure to a

substance.[4] The initial exposure(s) may not cause a reaction, but they prime the immune

system. Subsequent contact, even with small amounts, can trigger an allergic response.[4]

Metol acts as a hapten, a small molecule that binds to skin proteins to form a complex that the

immune system recognizes as foreign, leading to the activation of T-cells and the symptoms of

allergic contact dermatitis.

Q3: What are the symptoms of Metol-induced skin sensitization?
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A3: Symptoms of allergic contact dermatitis from Metol exposure include redness, itching,

swelling, blisters, and dry, cracked skin at the site of contact.[5] These symptoms typically

appear within a few hours to days after exposure in a sensitized individual.

Q4: Are there any established occupational exposure limits for Metol?

A4: While many jurisdictions have not established specific Permissible Exposure Limits (PELs)

or Threshold Limit Values (TLVs) for Metol, the United States Department of Energy has set

Temporary Emergency Exposure Limits (TEELs).[6] It is crucial to handle Metol with care to

minimize any level of exposure.[5]

Troubleshooting Guide
Problem 1: I've developed a rash after working with Metol. What should I do?

Solution:

Immediate Action: If you suspect skin contact, immediately wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes.[2][5] Remove any

contaminated clothing, ensuring you do not touch the contaminated surfaces with bare skin.

[2][5]

Seek Medical Advice: Inform your supervisor and consult with occupational health services

or a medical professional. It is important to report the potential exposure to Metol.

Avoid Re-exposure: Do not handle Metol or work in areas where it is being used until you

have been medically evaluated and cleared to do so. Once sensitized, even minimal

exposure can trigger a more severe reaction.

Problem 2: How can I safely clean up a small spill of solid Metol powder?

Solution:

Ensure Safety: Cordon off the spill area to prevent others from entering. Ensure you are

wearing appropriate Personal Protective Equipment (PPE), including double nitrile gloves, a

lab coat, and safety goggles.[2]
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Containment: If appropriate, moisten the spilled powder with a small amount of water to

prevent it from becoming airborne.[3]

Clean-up: Carefully sweep the spilled substance into a designated, labeled waste container.

[3] Avoid creating dust.

Decontamination: Decontaminate the spill area with a suitable cleaning agent and wipe down

all surfaces.

Waste Disposal: Dispose of the contaminated materials and PPE as hazardous waste in

accordance with your institution's guidelines.[5][7]

Problem 3: My skin feels irritated even when wearing gloves while handling Metol. What could

be the cause?

Solution:

Glove Integrity: Inspect your gloves for any pinholes or tears before and during use.

Glove Material: Ensure you are using gloves made of a material resistant to Metol. Nitrile

gloves are generally recommended.[8]

Contamination: Be mindful of cross-contamination. You may be touching contaminated

surfaces (e.g., equipment, notebooks) with your gloved hands and then touching your skin.

Proper Glove Removal: Always remove gloves without touching the outer surface with your

bare hands. Wash your hands thoroughly after removing gloves.

Permeation: If you are working with Metol for extended periods, it's possible for the chemical

to permeate the glove material. Consider changing gloves more frequently.

Data Presentation
Table 1: Occupational Exposure and Sensitization Data for Metol (p-Methylaminophenol

sulfate)
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Parameter Value Reference

EC3 Value (LLNA) 2.2% [2]

Sensitization Potential Moderate Sensitizer [2]

TEEL-0 10 mg/m³ [6]

TEEL-1 30 mg/m³ [6]

TEEL-2 50 mg/m³ [6]

TEEL-3 250 mg/m³ [6]

EC3 (Effective Concentration 3): The concentration of a substance required to produce a

threefold increase in lymphocyte proliferation in the Local Lymph Node Assay, indicating

sensitizing potential. TEEL (Temporary Emergency Exposure Limit): Estimated airborne

concentration thresholds for various durations of exposure.

Experimental Protocols
Key Experiment: Murine Local Lymph Node Assay
(LLNA) for Skin Sensitization (Based on OECD Guideline
429)
The LLNA is the preferred method for assessing the skin sensitization potential of chemicals.[9]

It measures the proliferation of lymphocytes in the lymph nodes draining the site of chemical

application.[9][10]

Methodology:

Animals: Young adult female CBA/Ca or CBA/J strain mice are used.[9]

Dose Formulation: A minimum of three concentrations of the test substance (Metol) are

prepared in a suitable vehicle, along with a vehicle-only control and a positive control (a

known sensitizer).[9]

Application: A precise volume (e.g., 25 µL) of the test or control substance is applied to the

dorsal surface of each ear of the mice daily for three consecutive days.[9]
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Proliferation Measurement: On day 5, mice are injected intravenously with radio-labeled

thymidine (e.g., ³H-methyl thymidine).[9]

Tissue Collection: Approximately five hours after the thymidine injection, the mice are

euthanized, and the draining auricular lymph nodes are excised.[9]

Cell Preparation and Analysis: A single-cell suspension of lymph node cells is prepared for

each mouse. The incorporation of the radio-label is measured using a β-scintillation counter.

[9]

Calculation of Stimulation Index (SI): The proliferation in each test group is compared to the

proliferation in the vehicle control group. The ratio of these values is the Stimulation Index

(SI). An SI of 3 or greater is considered a positive result for sensitization.[11]
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Caption: Experimental workflow for Metol-induced skin sensitization.
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Caption: Signaling pathway of Metol-induced allergic contact dermatitis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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